Cas no 99188-06-4 (1-chloro-4-[(2-methylpropane)sulfonyl]benzene)

1-Chloro-4-[(2-methylpropane)sulfonyl]benzene is a sulfonyl-substituted aromatic compound featuring a chloro functional group at the para position relative to the sulfonyl moiety. Its structural design, incorporating an isopropylsulfonyl group, enhances its utility as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The compound’s stability under standard conditions and its reactivity in nucleophilic substitution reactions make it a valuable building block for constructing complex molecular frameworks. Its well-defined chemical properties and compatibility with various reaction conditions contribute to its reliability in synthetic applications. The product is typically supplied in high purity to ensure consistent performance in research and industrial processes.

1-chloro-4-[(2-methylpropane)sulfonyl]benzene structure

99188-06-4 structure

Product Name:1-chloro-4-[(2-methylpropane)sulfonyl]benzene

CAS No:99188-06-4

MF:C₁₀H₁₃ClO₂S

MW:232.727020978928

CID:5529820

PubChem ID:23548338

Update Time:2025-09-28

1-chloro-4-[(2-methylpropane)sulfonyl]benzene Chemical and Physical Properties

Names and Identifiers

- Benzene, 1-chloro-4-[(2-methylpropyl)sulfonyl]-
- 1-chloro-4-[(2-methylpropane)sulfonyl]benzene
- Inchi： 1S/C10H13ClO2S/c1-8(2)7-14(12,13)10-5-3-9(11)4-6-10/h3-6,8H,7H2,1-2H3
- InChI Key： WAFZLIUGPYJQIS-UHFFFAOYSA-N
- SMILES： C1(Cl)=CC=C(S(CC(C)C)(=O)=O)C=C1

Computed Properties

Exact Mass: 232.0324785g/mol
Monoisotopic Mass: 232.0324785g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 258
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 42.5Å²

Experimental Properties

Density: 1.205±0.06 g/cm3(Predicted)
Boiling Point: 356.5±34.0 °C(Predicted)

1-chloro-4-[(2-methylpropane)sulfonyl]benzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1751000-1g	1-Chloro-4-(isobutylsulfonyl)benzene	99188-06-4	98%	1g	￥2875.00	2024-04-23

1-chloro-4-[(2-methylpropane)sulfonyl]benzene Related Literature

1. Aggregation-induced emission of luminol: a novel strategy for fluorescence ratiometric detection of ALP and As(v) with high sensitivity and selectivity†

Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
2. An inter-tangled network of redox-active and conducting polymers as a cathode for ultrafast rechargeable batteries

Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
3. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
4. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
5. An ionic liquid-mesoporous silica blend as a novel adsorbent for the adsorption and recovery of palladium ions, and its applications in continuous flow study and as an industrial catalyst†

Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 1-chloro-4-[(2-methylpropane)sulfonyl]benzene

Comprehensive Overview of 1-chloro-4-[(2-methylpropane)sulfonyl]benzene (CAS No. 99188-06-4)

1-chloro-4-[(2-methylpropane)sulfonyl]benzene (CAS No. 99188-06-4) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring a chlorobenzene core modified with a sulfonyl group, grants it exceptional reactivity and versatility. This compound has garnered significant attention in recent years due to its role in green chemistry initiatives and sustainable manufacturing processes, aligning with global trends toward eco-friendly solutions.

The sulfonyl functional group in 1-chloro-4-[(2-methylpropane)sulfonyl]benzene enhances its stability and solubility, making it a preferred choice for cross-coupling reactions in drug discovery. Researchers frequently explore its applications in palladium-catalyzed reactions, a hot topic in synthetic organic chemistry. With the rise of AI-driven molecular design, queries like "sulfonylbenzene derivatives in drug development" or "CAS 99188-06-4 applications" have surged, reflecting its relevance in cutting-edge research.

From an industrial perspective, 1-chloro-4-[(2-methylpropane)sulfonyl]benzene is valued for its role in producing high-performance polymers and liquid crystals. Its compatibility with microwave-assisted synthesis—a trending technique for reducing reaction times—has further boosted its adoption. Environmental concerns have also driven interest in its biodegradability profile, with studies focusing on sustainable sulfonation methods to minimize waste.

Safety and handling protocols for CAS No. 99188-06-4 adhere to standard laboratory practices, emphasizing proper ventilation and personal protective equipment (PPE). While not classified as hazardous under typical conditions, its storage recommendations include avoiding prolonged exposure to moisture to preserve its chemical integrity. These precautions align with frequently searched terms like "safe handling of sulfonyl chlorides" and "storage of aromatic sulfones."

In summary, 1-chloro-4-[(2-methylpropane)sulfonyl]benzene represents a critical building block in modern chemistry, bridging academic research and industrial innovation. Its adaptability to green synthesis and alignment with circular economy principles ensure its continued prominence in scientific discourse and commercial applications alike.